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Compound of Interest

Compound Name:
3-Oxo-3-(pyridin-2-

YL)propanenitrile

Cat. No.: B1313375 Get Quote

Essential Safety and Handling Guide for 3-Oxo-3-
(pyridin-2-YL)propanenitrile
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Oxo-3-(pyridin-2-YL)propanenitrile in a laboratory setting. The

following information is intended for researchers, scientists, and professionals in drug

development.

Chemical Identifier:

Compound Name CAS Number Molecular Formula Molecular Weight

3-Oxo-3-(pyridin-2-

YL)propanenitrile
54123-21-6 C₈H₆N₂O 146.15 g/mol

Hazard Summary:

3-Oxo-3-(pyridin-2-YL)propanenitrile is a hazardous substance that requires careful handling

to minimize exposure risks. The primary hazards are summarized below.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1313375?utm_src=pdf-interest
https://www.benchchem.com/product/b1313375?utm_src=pdf-body
https://www.benchchem.com/product/b1313375?utm_src=pdf-body
https://www.benchchem.com/product/b1313375?utm_src=pdf-body
https://www.benchchem.com/product/b1313375?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxo-3-_pyridin-2-YL_propanenitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Classification Pictogram Signal Word

Acute Toxicity, Oral
Harmful if swallowed

(H302)[1]
GHS07 Warning

Acute Toxicity, Dermal
Harmful in contact

with skin (H312)[1]
GHS07 Warning

Acute Toxicity,

Inhalation

Harmful if inhaled

(H332)[1]
GHS07 Warning

Skin

Corrosion/Irritation

Causes skin irritation

(H315)[1][2]
GHS07 Warning

Serious Eye

Damage/Irritation

Causes serious eye

irritation (H319)[1][2]
GHS07 Warning

Specific Target Organ

Toxicity

May cause respiratory

irritation (H335)[1][2]
GHS07 Warning

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory when handling this compound. The following

table outlines the required PPE.

Body Part Required PPE

Respiratory
NIOSH-approved N95 dust mask or higher-level

respirator for solid particulates.

Eyes/Face Chemical safety goggles and a face shield.

Hands
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Body

Laboratory coat, closed-toe shoes, and long

pants. Consider a chemical-resistant apron for

larger quantities.

Operational and Handling Plan
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Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Recommended storage temperature is between 2-8°C under an inert atmosphere.[2]

Handling - Step-by-Step Protocol:

Preparation:

Ensure the work area is clean and uncluttered.

Verify that a safety shower and eyewash station are readily accessible.

Perform all handling within a certified chemical fume hood.

Donning PPE:

Put on all required PPE as listed in the table above before handling the chemical.

Weighing and Transfer:

Handle as a solid to minimize dust generation.

Use a spatula for transfers. Avoid scooping directly from the container if possible.

If creating a solution, add the solid to the solvent slowly.

Post-Handling:

Thoroughly clean the work area and any equipment used.

Wash hands and any exposed skin immediately after handling.

Emergency Procedures:
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Emergency Situation Protocol

Skin Contact

Immediately remove contaminated clothing.

Rinse the affected skin with plenty of soap and

water for at least 15 minutes. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, carefully sweep up the solid

material, avoiding dust generation, and place it

in a sealed container for disposal. For large

spills, contact environmental health and safety.

Disposal Plan
All waste generated from handling 3-Oxo-3-(pyridin-2-YL)propanenitrile must be treated as

hazardous waste.

Waste Collection - Step-by-Step Protocol:

Segregation:
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Collect all solid waste, including contaminated PPE (gloves, wipes), in a dedicated,

labeled hazardous waste container.

Collect any solutions in a separate, labeled hazardous waste container for liquids.

Labeling:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "3-
Oxo-3-(pyridin-2-YL)propanenitrile".

Storage of Waste:

Store waste containers in a designated, secure area, away from general laboratory traffic.

Disposal:

Arrange for disposal through your institution's environmental health and safety office. Do

not dispose of this chemical down the drain or in regular trash.

Experimental Workflow Diagram
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Safe Handling and Disposal Workflow for 3-Oxo-3-(pyridin-2-YL)propanenitrile

Preparation
- Clean workspace

- Verify safety equipment
- Work in fume hood

Don PPE
- Respirator

- Goggles & Face Shield
- Gloves

- Lab Coat

Proceed to

Handling
- Weigh carefully

- Transfer with spatula
- Prepare solutions slowly

Ready for

Post-Handling
- Clean workspace

- Decontaminate equipment
- Wash hands

After completion

Emergency Procedures
- Skin/Eye Contact

- Inhalation/Ingestion
- Spill

In case of incident

Waste Collection
- Segregate solid & liquid waste

- Use labeled containers

Segregate waste

Disposal
- Store waste securely

- Contact EHS for pickup

Final step

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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